Cas no 1807103-68-9 (2,3-Bis(trifluoromethyl)-4-fluorotoluene)

• Product Name: 2,3-Bis(trifluoromethyl)-4-fluorotoluene
• CAS No: 1807103-68-9
• MF: C₉H₅F₇
• MW: 246.12482714653
• CID: 5008835
• Update Time: 2025-05-22

2,3-Bis(trifluoromethyl)-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-fluorotoluene

• Inchi： 1S/C9H5F7/c1-4-2-3-5(10)7(9(14,15)16)6(4)8(11,12)13/h2-3H,1H3
• InChI Key： BHSBOVAYQAUKHD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 241
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-4-fluorotoluene

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-4-fluorotoluene (CAS No. 1807103-68-9): Properties, Applications, and Industry Insights

2,3-Bis(trifluoromethyl)-4-fluorotoluene (CAS No. 1807103-68-9) is a fluorinated aromatic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and electronic properties. This compound, characterized by the presence of trifluoromethyl and fluoro substituents on a toluene backbone, exhibits remarkable stability, lipophilicity, and resistance to metabolic degradation. These attributes make it a valuable intermediate in the synthesis of advanced materials, agrochemicals, and specialty chemicals. In this article, we delve into the molecular characteristics, applications, and emerging trends surrounding this compound, while addressing common queries and industry demands.

The molecular structure of 2,3-Bis(trifluoromethyl)-4-fluorotoluene features two trifluoromethyl groups at the 2- and 3-positions and a fluoro substituent at the 4-position of the toluene ring. This arrangement imparts exceptional electron-withdrawing effects, enhancing the compound's reactivity in electrophilic substitution reactions. Researchers and manufacturers often seek this compound for its ability to introduce fluorinated motifs into target molecules, a strategy widely employed in drug design to improve bioavailability and binding affinity. The demand for fluorinated building blocks like this one has surged, driven by the growing emphasis on precision chemistry and sustainable synthesis methods.

One of the most frequently asked questions about 2,3-Bis(trifluoromethyl)-4-fluorotoluene revolves around its applications in pharmaceutical intermediates. The compound's fluorine-rich structure aligns with the pharmaceutical industry's focus on developing drugs with enhanced metabolic stability and membrane permeability. Additionally, its utility extends to the production of liquid crystals and organic electronic materials, where fluorinated compounds are prized for their low polarizability and high thermal stability. As industries pivot toward greener alternatives, the role of fluorinated toluene derivatives in enabling energy-efficient processes has become a hot topic among researchers.

From a synthetic perspective, 2,3-Bis(trifluoromethyl)-4-fluorotoluene is often synthesized via halogen-exchange reactions or direct fluorination techniques. These methods are continually refined to reduce environmental impact, aligning with the global push for green chemistry. The compound's compatibility with catalytic systems and flow chemistry setups further underscores its relevance in modern laboratories. Analysts predict that the market for such high-performance fluorochemicals will expand, particularly in regions like Asia-Pacific, where pharmaceutical and electronics manufacturing are booming.

In conclusion, 2,3-Bis(trifluoromethyl)-4-fluorotoluene (CAS No. 1807103-68-9) stands out as a versatile and technologically significant compound. Its applications span drug discovery, material science, and industrial chemistry, making it a focal point for innovation. As industries increasingly prioritize sustainable fluorination and efficient synthesis, this compound is poised to play a pivotal role in shaping future advancements. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking new opportunities in a competitive global market.